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Compound of Interest

Compound Name: 2-Bromo-5-(trifluoromethyl)aniline

Cat. No.: B1265768

L  Get Quote

Essential Safety and Handling Guide for 2-
Bromo-5-(trifluoromethyl)aniline

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2-Bromo-5-(trifluoromethyl)aniline (CAS No: 454-79-5). The
following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Chemical Identification and Properties

This compound is a liquid and should be handled with care due to its hazardous properties.[1]

Property Value
CAS Number 454-79-5[1]
Molecular Formula BrCeHs(CF3)NH2[1]

Molecular Weight 240.02 g/mol [1]

Appearance Liquid[1]

Density 1.675 g/mL at 25 °C[1]

Flash Point 113 °C (235.4 °F) - closed cup

Refractive Index

n20/D 1.522[1]
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Hazard Identification and Personal Protective
Equipment (PPE)

Signal Word: Danger|[1]
Hazard Statements:
e H314: Causes severe skin burns and eye damage.[1]

Due to the corrosive nature of this chemical, stringent adherence to PPE guidelines is
mandatory.

PPE Category Specification Rationale

] Protects against splashes that
) Chemical safety goggles and a
Eye/Face Protection ] can cause severe eye
full-face shield.

damage.
Chemical-resistant gloves
) ] (e.g., nitrile) and a flame- Prevents direct contact that
Skin Protection ] ]
retardant lab coat or chemical leads to severe skin burns.

protective suit.[2][3]

Use in a well-ventilated area or
under a chemical fume hood.
[4] If exposure limits may be o )
Protects against inhalation of
) ) exceeded, use a )
Respiratory Protection vapors which may cause
NIOSH/MSHA approved ) o
) ) ] respiratory irritation.[5]
respirator with a suitable
cartridge (e.g., type ABEK

EN14387).[4]

Operational Plan: Handling and Storage

Handling Protocol:

o Preparation: Before handling, ensure safety showers and eyewash stations are accessible.

[6]
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e Location: All work with this chemical must be performed inside a certified chemical fume
hood.[4]

e Dispensing: Avoid direct contact and inhalation.[5] Use appropriate tools for transferring the
liquid.

e Post-Handling: Wash hands and any exposed skin thoroughly after handling.[4][5]
Contaminated clothing should be removed and washed before reuse.[4][5]

Storage Protocol:
» Store in a cool, dry, and well-ventilated area.[4][5]

o Keep the container tightly closed to prevent exposure to air.[4][5] The product may be air-
sensitive.[5] For long-term stability, storing under an inert atmosphere like Argon is
recommended.[5][7]

e This material is classified under Storage Class 8A as a combustible, corrosive hazardous
material.

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[5]

Emergency and First Aid Procedures

Immediate action is critical in case of exposure.
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Exposure Route First Aid Protocol

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[4][5]
Eye Contact )

Remove contact lenses if present and easy to

do.[5] Seek immediate medical attention.

Immediately wash off with plenty of soap and
i water for at least 15 minutes while removing all
Skin Contact ) . . .
contaminated clothing.[4][5][6] Seek immediate

medical attention.

Move the person to fresh air.[4][5] If breathing is
Inhalation difficult or stops, provide artificial respiration.[3]

[5] Seek medical attention if symptoms occur.[5]

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.[5]
Ingestion Never give anything by mouth to an

unconscious person.[8] Seek immediate medical

attention.

Spill and Disposal Plan

Spill Response Protocol:

Evacuate: Immediately clear the area of all personnel.
» Ventilate: Ensure the area is well-ventilated.
o Protect: Don the appropriate PPE as specified in Section 2.

o Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter
drains.[2]

e Absorb: Soak up the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).

[5]
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o Collect: Carefully place the absorbent material into a suitable, closed, and labeled container
for disposal.[2][5]

o Decontaminate: Clean the spill area thoroughly.
» Dispose: Manage the collected waste as hazardous material.

Below is a workflow for handling a chemical spill.
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Spill Detected

Assess Risk
(Size, Location, Volatility)

Small & Controllable?

Evacuate Area Don Appropriate PPE
Activate Alarm (Gloves, Goggles, Faceshield, Respirator)

l

Contain Spill
(Use barriers/dikes)

:

Absorb with Inert Material

l

Collect Waste in
Sealed Container

'

Decontaminate Area
& Equipment

Dispose of Waste via
Licensed Contractor

Click to download full resolution via product page

Call Emergency Response Team

Caption: Workflow for Chemical Spill Response.
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Disposal Plan:

This material and its container must be disposed of as hazardous waste.[5]
e Do not dispose of it in the environment or down the drain.[2]

» Disposal must be conducted by a licensed professional waste disposal service.[2][8] The
material may be dissolved in a combustible solvent and burned in a chemical incinerator
equipped with an afterburner and scrubber.[8]

o Follow all applicable local, state, and federal regulations for hazardous waste disposal.[5]
Contaminated packaging should be disposed of as unused product.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265768?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

